Cas no 1220028-94-3 (3-(4-Propoxyphenoxy)azetidine)
3-(4-Propoxyphenoxy)azetidine structure
Product Name:3-(4-Propoxyphenoxy)azetidine
CAS No:1220028-94-3
MF:C12H17NO2
MW:207.268883466721
CID:4688025
Update Time:2023-08-15
3-(4-Propoxyphenoxy)azetidine Chemical and Physical Properties
Names and Identifiers
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- 3-(4-PROPOXYPHENOXY)AZETIDINE
- 3-(4-Propoxyphenoxy)azetidine
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- Inchi: 1S/C12H17NO2/c1-2-7-14-10-3-5-11(6-4-10)15-12-8-13-9-12/h3-6,12-13H,2,7-9H2,1H3
- InChI Key: GPQROALGZYAKFI-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CC=1)OCCC)C1CNC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 5
- Complexity: 175
- Topological Polar Surface Area: 30.5
3-(4-Propoxyphenoxy)azetidine Related Literature
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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